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Patient Cohort

Confirmed
Objective
Response Rate
(ORR)

Median
Duration of
Response
(DOR)

Median
Progression-Free
Survival (PFS)

Intracranial
Response in
Measurable CNS
Mets

ROS1 TKI-Naïve 79% (95% CI,

68–88) [1]

34.1 months

(95% CI, 25.6–
NE) [1]

35.7 months (95%

CI, 27.4–NE) [1]

7 of 8 patients

(88%) [1]

1 Prior ROS1
TKI (Chemo-
Naïve)

38% (95% CI,
25–52) [1]

14.8 months
(95% CI, 7.6–

NE) [1]

9.0 months (95%
CI, 6.8–19.6) [1]

5 of 12 patients
(42%) [1]

ROS1 G2032R
Mutation (TKI-
pretreated)

59% (95% CI,

33–82) [1]

Not specified in

sources

Not specified in

sources

Not specified in

sources

Patient Selection Pathway

The following diagram outlines the clinical decision-making pathway for selecting patients with advanced

NSCLC for repotrectinib treatment, based on ROS1 fusion status and prior therapy history.
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ROS1 Fusion Testing & Methodologies

Accurate identification of the ROS1 fusion is the critical first step in the patient selection pipeline.

Testing Workflow

The standard workflow for biomarker testing in advanced NSCLC to guide therapy selection involves

multiple steps, from sample acquisition to final reporting.
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1. Tumor Tissue Acquisition
(FFPE biopsy or resection)

2. Nucleic Acid Extraction
(DNA and/or RNA)

3. Fusion Detection Assay

4. Data Analysis & Clinical Report RNA-based Next-Generation
Sequencing (NGS)

Whole Transcriptome
Sequencing RT-PCR Fluorescence In Situ

Hybridization (FISH) IHC (screening only)

5. Treatment Decision

Click to download full resolution via product page

Recommended Testing Protocols

Optimal Method: RNA-based Next-Generation Sequencing (NGS) is the preferred methodology as

it can precisely identify the specific fusion partner and breakpoint location [2] [3]. This is critical
because emerging evidence suggests that breakpoints in specific introns (e.g., introns 33 and 34) are

associated with higher ROS1 expression and superior outcomes with TKI therapy [3].
Alternative Methods: Other techniques like FISH and IHC can be used but have limitations. FISH

can detect rearrangements but cannot identify the fusion partner or specific breakpoint [4]. IHC is
often used as an initial screening tool but requires confirmation by a molecular method due to

potential false positives and negatives [4].
Tissue Considerations: Testing can be performed on formalin-fixed paraffin-embedded (FFPE)

tumor specimens [4]. In cases where tissue is limited or insufficient, liquid biopsy (plasma-based
ctDNA testing) may be used to identify resistance mutations (like G2032R), though it has lower

sensitivity for detecting gene fusions compared to tissue testing [1].
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Emerging AI-Based Detection Methods

Research is exploring the use of deep learning on digitized H&E-stained pathology slides to predict the

presence of ROS1 fusions. One study using a vision transformer model achieved an AUC of 0.85, showing

potential as a cost-effective pre-screening tool to prioritize samples for confirmatory molecular testing [4].

However, this is not yet a replacement for standard molecular assays.

Key Considerations for Clinical Development

Mechanism of Action: Repotrectinib is a next-generation TKI designed with a compact macrocyclic
structure. This allows it to bind more effectively to the ROS1 kinase, overcoming steric hindrance

caused by common solvent-front resistance mutations like G2032R, which older TKIs cannot inhibit
[2] [1].

Addressing Unmet Needs: Repotrectinib addresses two major limitations of earlier-generation
ROS1 TKIs: acquired on-target resistance and suboptimal central nervous system (CNS) activity. Its

significant intracranial response rates make it a strong candidate for patients with brain metastases
[1].

Safety Profile: The most common treatment-related adverse events are dizziness (63%), dysgeusia
(altered taste, 48%), and peripheral neuropathy (47%). Most are low-grade; however, proactive

management and dose modifications may be required. Only 4.2% of patients in the trial discontinued
treatment due to treatment-related AEs [5] [1].

In summary, successful patient selection for repotrectinib is a multi-step process that begins with high-

quality, RNA-based ROS1 fusion testing in patients with advanced NSCLC. The drug offers a potent

therapeutic option across the treatment spectrum, with particularly strong data supporting its use in TKI-

naïve patients and its unique ability to overcome key resistance challenges.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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